Cas no 89315-11-7 (Heptanoic acid, 2-hydroxy-6-methyl-)

• Product Name: Heptanoic acid, 2-hydroxy-6-methyl-
• CAS No: 89315-11-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 604455
• PubChem ID: 22336415
• Update Time: 2025-04-19

Heptanoic acid, 2-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-hydroxy-6-methyl-
• 2-hydroxy-6-methylheptanoic acid
• hydroxy-6-methylheptanoic acid
• DTXSID60624928
• SCHEMBL3020360
• 89315-11-7
• AKOS017531451

• Inchi： 1S/C8H16O3/c1-6(2)4-3-5-7(9)8(10)11/h6-7,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： IOYNBYJLZDNEDO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCC(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų